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Compound of Interest

4-Piperidinyl

Compound Name: cyclopropanecarboxylate
hydrochloride

CAS No.: 1219968-03-2

Cat. No.: B1397376

Get Quote

Abstract

This application note provides a comprehensive technical guide for the handling, storage, and
chemical manipulation of Piperidine Hydrochloride (CAS: 6091-44-7). While often perceived
merely as a stable salt form of the volatile base piperidine, this compound presents specific
challenges regarding hygroscopicity, regulatory compliance (DEA List | Chemical), and
chemical compatibility. This guide synthesizes safety data, regulatory frameworks, and bench-
proven protocols to ensure scientific integrity and personnel safety.

Physicochemical Profile & Regulatory Compliance
Chemical Identity

Piperidine hydrochloride is the chloride salt of piperidine, a cyclic secondary amine. Unlike its
free base counterpart—a volatile, noxious liquid—the hydrochloride salt is a solid, offering
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improved stability and ease of handling, provided moisture is strictly controlled.

Property Specification

CAS Number 6091-44-7

Formula CsH11N[1][2] - HCI

Molecular Weight 121.61 g/mol

Physical State White to off-white crystalline powder

- Soluble in water, ethanol, methanol; Insoluble in
Solubility

ether
Hygroscopicity High (Deliquescent in high humidity)
Melting Point 244-246 °C (lit.)

Regulatory Status (Critical)

Researchers must recognize that Piperidine and its salts are classified as List | Chemicals by
the U.S. Drug Enforcement Administration (DEA) under the Controlled Substances Act (21 CFR
§ 1310.02).[3]

o Implication: It is a precursor chemical used in the illicit manufacture of phencyclidine (PCP).

o Compliance: Purchase, storage, and usage must be logged. Intra-lab transfer records are
mandatory in regulated environments.

Storage Architecture & Environmental Controls[4][5]

The primary degradation vector for piperidine hydrochloride is atmospheric moisture. Upon
absorbing water, the salt clumps, altering its effective molecular weight and leading to
stoichiometry errors in synthesis.

Storage Decision Logic

The following logic gate describes the optimal storage workflow to maintain reagent integrity.
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Figure 1: Storage decision tree emphasizing moisture control and remediation of clumped
material.

Compatibility Matrix
Piperidine HCl is an ionic salt but retains the potential to react under specific conditions.

* Incompatible: Strong oxidizing agents (risk of fire/explosion), Strong bases (liberates volatile,
toxic piperidine free base).

o Compatible: Glass, Polypropylene (PP), PTFE.
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Operational Handling Protocols
Protocol A: Remediation of Wet/Clumped Reagent
(Azeotropic Drying)

Context: If the salt has absorbed moisture, heating it directly can cause decomposition or
hydrolysis. Azeotropic removal of water is safer and more effective.

Dissolution: Dissolve the clumped Piperidine HCI in a minimum volume of dry ethanol.
o Entrainer Addition: Add Toluene (ratio ~3:1 Toluene to Ethanol).

o Evaporation: Rotovap the solution. The Toluene/Ethanol/Water ternary azeotrope will carry
off the moisture.

» Recrystallization: The remaining solid should be a white crystalline powder. Dry under high
vacuum for 4 hours.

Protocol B: "Free-Basing" (Liberation of Piperidine)

Context: Many nucleophilic substitution reactions require the free amine (nucleophile), not the
salt. This protocol generates the free base in situ or for immediate use, avoiding the storage
hazards of the liquid base.

Safety Warning: Piperidine free base is a flammable liquid (Flash point 16°C) and highly toxic.
Perform ALL steps in a fume hood.

Reagents Required:
 Piperidine Hydrochloride[2][4][5][6][7]

e Sodium Hydroxide (NaOH) 4M solution
¢ Dichloromethane (DCM) or Diethyl Ether

o Magnesium Sulfate (MgSOa4) - Anhydrous

Workflow Diagram
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Figure 2: Chemical liberation workflow. Red nodes indicate critical control points regarding heat

generation and volatility.

Step-by-Step Methodology:

Dissolution: Place 10g Piperidine HCI in a separatory funnel. Add 20mL distilled water.
Shake until fully dissolved.

Basification: Slowly add 25mL of 4M NaOH.

o Observation: The solution will heat up (exothermic). A biphasic oily layer (the free amine)
may begin to separate.

o Check: Ensure pH > 12 using pH paper.

Extraction: Add 30mL of DCM. Shake vigorously with frequent venting (pressure build-up is
rapid). Allow layers to separate. Collect the lower organic layer.

o Repeat: Extract the aqueous layer two more times with 20mL DCM.

Drying: Combine organic extracts. Add anhydrous MgSOa until the powder stops clumping
(flows freely). Let sit for 10 minutes.

Isolation: Filter off the solid MgSOa.

Concentration: Remove solvent via rotary evaporator.

o Critical: Do NOT use high vacuum or high heat (bath < 30°C). Piperidine free base boils at
106°C but has significant vapor pressure. Stop evaporation as soon as the solvent volume
is removed to prevent loss of product.

Emergency Response & Waste Management
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Scenario Immediate Action

Brush off dry powder immediately. Rinse with

Skin Contact .
water for 15 mins.[7] (H314 - Causes burns).[8]

Spill (Solid) Do not sweep dry (dust hazard). Cover with wet
ill (Soli
P paper towels, then scoop into hazardous waste.

Spill (Solution) Absorb with vermiculite. Neutralize with dilute
ill (Solution
P acetic acid if free base is present.

Incineration in a chemical combustor equipped

Disposal ) .
with an afterburner and scrubber. Do not drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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